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Compound of Interest

Compound Name: 2,3-Difluoro-6-methoxybenzonitrile

Cat. No.: B1308785 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2,3-
Difluoro-6-methoxybenzonitrile, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

regulatory compliance.

Immediate Safety and Handling Precautions
Before handling or disposing of 2,3-Difluoro-6-methoxybenzonitrile, it is imperative to be

familiar with its hazards. This substance causes skin and serious eye irritation and may cause

respiratory irritation.[1][2][3][4] Always handle this chemical within a properly functioning

chemical fume hood.[1] Ensure adequate ventilation to avoid the formation and spread of dust.

[1][2]

Personal Protective Equipment (PPE): When handling 2,3-Difluoro-6-methoxybenzonitrile,

the following PPE is mandatory:

Gloves: Wear compatible, chemical-resistant gloves.[3]

Eye Protection: Use chemical safety goggles or a face shield.[2]

Protective Clothing: A lab coat or a disposable apron with sleeves is required to prevent skin

contact.[1][3][5]
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The following table summarizes the key hazard and identification data for 2,3-Difluoro-6-
methoxybenzonitrile.

Property Value Reference

CAS Number 221202-34-2 [6]

Molecular Formula C₈H₅F₂NO [2]

GHS Classification

Skin Irritation (Category 2),

Eye Irritation (Category 2/2A),

Specific Target Organ Toxicity -

Single Exposure (Category 3,

Respiratory Irritation)

[1][2][3][4]

Hazard Statements

H315: Causes skin irritation,

H319: Causes serious eye

irritation, H335: May cause

respiratory irritation

[1][2][3][4]

Precautionary Statements

P261: Avoid breathing dust,

P280: Wear protective

gloves/protective clothing/eye

protection/face protection,

P271: Use only outdoors or in

a well-ventilated area

[1][3][4]

Combustion Hazards

In a fire, emits toxic fumes

including carbon oxides,

nitrogen oxides (NOx), and

hydrogen fluoride (HF).[1]

[1]

Step-by-Step Disposal Protocol
Disposal of 2,3-Difluoro-6-methoxybenzonitrile must be managed as regulated hazardous

waste. Do not dispose of this chemical down the drain or in regular trash.[4][7]

Methodology for Waste Collection:

Container Selection:
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Use a dedicated, compatible, and properly sealed waste container for "Halogenated

Organic Solvents" or "Halogenated Organic Waste".[8][9][10] The container must be in

good condition, compatible with the chemical, and have a secure, threaded cap.[10]

Ensure the container is clearly labeled with "Hazardous Waste" and the full chemical

name: "2,3-Difluoro-6-methoxybenzonitrile".[9]

Waste Segregation:

Do not mix 2,3-Difluoro-6-methoxybenzonitrile with non-halogenated solvents, acids,

bases, or other incompatible waste streams.[8][9] Improper mixing can lead to dangerous

chemical reactions.

Keep waste containers closed at all times except when actively adding waste.[9][10]

Storage:

Store the waste container in a designated and secure Satellite Accumulation Area (SAA),

such as a flammable storage cabinet or under a fume hood.[7][9]

The storage area should be cool, dry, and well-ventilated, away from heat or ignition

sources.[1][7]

Final Disposal:

Once the container is nearly full (approximately 75%), arrange for pickup.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal company to dispose of the material in accordance with all

local, state, and federal regulations.[2]

Emergency Procedures: Spill Management
Accidental spills must be addressed immediately while prioritizing personal safety.[11]

Protocol for a Small, Contained Spill:
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Alert Personnel: Immediately alert others in the vicinity and evacuate the immediate area if

necessary.[5][11]

Don PPE: Before addressing the spill, put on the appropriate PPE, including double nitrile

gloves, chemical splash goggles, a lab coat, and shoe covers.[7][11]

Containment: Prevent the spill from spreading or entering drains.[1][5][12]

Cleanup:

Gently cover the spill with an inert absorbent material, such as vermiculite, sand, or cat

litter.[7][13]

Work from the outside of the spill inward to prevent splashing.[5]

Avoid creating dust.[1][2]

Once absorbed, use a scoop and brush to carefully transfer the material into a designated

hazardous waste container.[1][5]

Decontamination: Clean the spill area thoroughly with a mild detergent and water.[5][11]

Disposal: Seal and label the container with all contents (including used absorbent materials

and PPE) as "Hazardous Waste: Spill Debris containing 2,3-Difluoro-6-
methoxybenzonitrile" and arrange for disposal through your EHS department.[5]

For large or unmanageable spills, evacuate the area, close the doors, and contact your

institution's emergency response team or EHS immediately.[12][13]
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Waste Generation & Initial Assessment

Routine Disposal Pathway

Spill Response Pathway

Final Disposal

Generated 2,3-Difluoro-6-methoxybenzonitrile Waste

Assess Situation: Routine Disposal or Accidental Spill?

Routine Disposal

Routine

Accidental Spill

Spill

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Place waste in a designated,
labeled 'Halogenated Organic Waste' container.

Store container in a cool, dry,
well-ventilated Satellite Accumulation Area.

Contact EHS or Licensed
Waste Disposal Service for pickup.

Alert personnel and evacuate
immediate area if necessary.

Don enhanced PPE
(Double Gloves, Goggles, etc.)

Contain spill with
inert absorbent material.

Collect debris into a sealed
hazardous waste container.

Decontaminate the spill area.

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of 2,3-Difluoro-6-methoxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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